6-Bromo-indan-1-one 1,2-ethanediol ketal

• IUPAC Name: 5-bromospiro[1,2-dihydroindene-3,2'-1,3-dioxolane]
• InChI: InChI=1S/C11H11BrO2/c12-9-2-1-8-3-4-11(10(8)7-9)13-5-6-14-11/h1-2,7H,3-6H2
• InChI Key: HGFACNZKELSKHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C3=C1C=CC(=C3)Br)OCCO2
• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol

Description

6-Bromo-indan-1-one 1,2-ethanediol ketal (6-BIKE) is an important organic compound that has gained attention in the scientific community due to its unique synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential for future directions. This compound has been extensively studied and has been found to have a wide range of applications in both synthetic and biological chemistry. 6-BIKE is a versatile compound that has been used in a variety of scientific studies, ranging from drug discovery to the development of new materials.

Scientific Research Applications

• Biological Activity

  • 1-indanones and their derivatives have a broad range of biological activity.
  • They are potent antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer compounds.
  • They can also be used in the treatment of neurodegenerative diseases.

• Agriculture

  • 1-indanones and their derivatives can be used as effective insecticides, fungicides, and herbicides.

• Pharmaceuticals

  • 1-indanone derivatives and their structural analogues have been widely used in medicine.
  • They have been used as antiviral and antibacterial agents, anticancer drugs, pharmaceuticals used in the Alzheimer’s disease treatment, and cardiovascular drugs.

• Natural Products Synthesis

  • 1-indanone derivatives and their structural analogues have been widely used in natural products synthesis.

• Non-nucleoside, Low Molecular Drugs for Hepatitis C Treatment

  • 1-indanone derivatives have been used as non-nucleoside, low molecular drugs for the hepatitis C treatment, which inhibit HCV replication.

• Insecticides, Fungicides, Herbicides

  • 1-indanone derivatives have been used as effective insecticides, fungicides, and herbicides.

• Pharmaceuticals

  • 1-indanone derivatives and their structural analogues have been widely used in medicine.
  • They have been used as antiviral and antibacterial agents, anticancer drugs, pharmaceuticals used in the Alzheimer’s disease treatment, and cardiovascular drugs.

• Natural Products Synthesis

  • 1-indanone derivatives and their structural analogues have been widely used in natural products synthesis.

• Non-nucleoside, Low Molecular Drugs for Hepatitis C Treatment

  • 1-indanone derivatives have been used as non-nucleoside, low molecular drugs for the hepatitis C treatment, which inhibit HCV replication.

• Insecticides, Fungicides, Herbicides

  • 1-indanone derivatives have been used as effective insecticides, fungicides, and herbicides.

Synthesis routes and methods

Procedure details

A mixture of Example 3 (13.0 g, 61.8 mmol), p-toluenesulfonic acid (23 mg, 0.12 mmol) and ethylene glycol (27.6 mL, 494.6 mmol) in benzene (140 mL) was heated to reflux for about 24 hours, using a Dean-Stark trap to separate the forming water. The mixture was cooled, poured into excess 5% aqueous sodium bicarbonate and was extracted with toluene. The combined organic extracts were washed with brine, dried (MgSO4), filtered and concentrated under vacuum. The residue was purified by flash column chromatography on silica gel using dichloromethane as the mobile phase to provide the desired product. MS (DCI-NH3): m/z 254, 256 (M)+.